Cas no 74542-16-8 (b-D-Glucopyranose, 1-thio-,1-[5-(methylsulfonyl)-N-(sulfooxy)pentanimidate])
74542-16-8 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[5-(methylsulfonyl)-N-(sulfooxy)pentanimidate]
CAS No:74542-16-8
MF:C12H23NO11S3
MW:453.506120920181
CID:556898
PubChem ID:656541
Update Time:2025-04-19
b-D-Glucopyranose, 1-thio-,1-[5-(methylsulfonyl)-N-(sulfooxy)pentanimidate] Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranose, 1-thio-,1-[5-(methylsulfonyl)-N-(sulfooxy)pentanimidate]
- 4-Methylsulfonylbutylglucosinolate
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 5-methylsulfonyl-N-sulfooxypentanimidothioate
- C08410
- Glucoerysolin (4-Methylsulfonylbutyl-GS)
- 1-S-[5-(Methanesulfonyl)-N-(sulfooxy)pentanimidoyl]-1-thiohexopyranose
- 4-Methylsulfonylbutyl glucosinolate
- 74542-16-8
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] 5-methylsulfonyl-N-sulfooxy-pentanimidothioate
- NS00094472
- 5-mesyl-N-sulfoxy-thiovalerimidic acid [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl] ester
- DTXSID10996066
-
- Inchi: 1S/C12H23NO11S3/c1-26(18,19)5-3-2-4-8(13-24-27(20,21)22)25-12-11(17)10(16)9(15)7(6-14)23-12/h7,9-12,14-17H,2-6H2,1H3,(H,20,21,22)/b13-8+
- InChI Key: WJMGSLJQEIYHOF-MDWZMJQESA-N
- SMILES: CS(CCCC/C(=N\OS(=O)(=O)O)/SC1C(O)C(O)C(O)C(CO)O1)(=O)=O
Computed Properties
- Exact Mass: 452.035
- Monoisotopic Mass: 452.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 245A^2
- XLogP3: -1.8
b-D-Glucopyranose, 1-thio-,1-[5-(methylsulfonyl)-N-(sulfooxy)pentanimidate] Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Wan Lab Chip, 2020,20, 4528-4538
74542-16-8 (b-D-Glucopyranose, 1-thio-,1-[5-(methylsulfonyl)-N-(sulfooxy)pentanimidate]) Related Products
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